4-chloro-3-(5-cyclopropyl-1H-1,2,3,4-tetrazol-1-yl)aniline

Specification

• CAS No.: 1248147-57-0
• Molecular Formula: C10H10ClN5
• Molecular Weight: 235.67 g/mol
• IUPAC Name: 4-chloro-3-(5-cyclopropyltetrazol-1-yl)aniline
• Standard InChI: InChI=1S/C10H10ClN5/c11-8-4-3-7(12)5-9(8)16-10(6-1-2-6)13-14-15-16/h3-6H,1-2,12H2
• Standard InChI Key: DCVPTGOVNDSGDW-UHFFFAOYSA-N
• SMILES: C1CC1C2=NN=NN2C3=C(C=CC(=C3)N)Cl
• Canonical SMILES: C1CC1C2=NN=NN2C3=C(C=CC(=C3)N)Cl

Introduction

Chemical Identity and Structural Characteristics

4-Chloro-3-(5-cyclopropyl-1H-1,2,3,4-tetrazol-1-yl)aniline belongs to the chemical family of tetrazole-substituted anilines. The compound's formal IUPAC name is 4-chloro-3-(5-cyclopropyltetrazol-1-yl)aniline, and it is registered with CAS number 1248147-57-0. This heterocyclic compound combines several key structural features that contribute to its chemical behavior and potential applications in research settings.

The molecular structure contains four main components: an aniline core (providing a primary amine group), a chlorine atom at the 4-position, a tetrazole ring at the 3-position, and a cyclopropyl substituent attached to the tetrazole. The tetrazole ring is a nitrogen-rich five-membered heterocycle containing four nitrogen atoms, which contributes significant polarity and hydrogen bonding potential to the molecule. The cyclopropyl group adds a degree of conformational rigidity and lipophilicity to the structure.

Chemical Identifiers and Basic Properties

The compound can be identified through various chemical designators as summarized in the following table:

Parameter	Value
Chemical Name	4-Chloro-3-(5-cyclopropyl-1H-1,2,3,4-tetrazol-1-yl)aniline
IUPAC Name	4-chloro-3-(5-cyclopropyltetrazol-1-yl)aniline
CAS Registry Number	1248147-57-0
Synonyms	ZINC50309027; AKOS011353836; MCULE-5184615653; NE32076
Purity	95% (as commercially available)

This compound is typically supplied for research purposes at approximately 95% purity, making it suitable for most laboratory applications requiring high-quality reagents.

Physical and Chemical Properties

The physical and chemical properties of 4-chloro-3-(5-cyclopropyl-1H-1,2,3,4-tetrazol-1-yl)aniline directly influence its handling requirements, reactivity, and potential applications. While comprehensive physicochemical data for this specific compound is limited in the available literature, several properties can be inferred from its structure and chemical classification.

Based on structural analogues and typical properties of related tetrazole derivatives, this compound likely exists as a solid at room temperature with moderate to low water solubility but better solubility in organic solvents such as DMSO, DMF, or alcohols.

Hazard Category	Classification
Skin irritation	Category 2
Eye irritation	Category 2A
Specific target organ toxicity - single exposure	Category 3 (Respiratory system)

These classifications are accompanied by specific hazard statements that communicate the nature of the chemical hazards:

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

The GHS pictogram associated with this compound includes the exclamation mark symbol, indicating acute toxicity (low category), irritant, or skin sensitizer properties. The signal word "Warning" is used for this compound, indicating a less severe hazard category than those requiring the signal word "Danger".

Precautionary Measures

To mitigate the hazards associated with 4-chloro-3-(5-cyclopropyl-1H-1,2,3,4-tetrazol-1-yl)aniline, several precautionary measures are recommended:

Precautionary Statement Code	Recommendation
P261	Avoid breathing dust/fume/gas/mist/vapors/spray
P264	Wash skin thoroughly after handling
P271	Use only outdoors or in a well-ventilated area
P280	Wear protective gloves/protective clothing/eye protection/face protection

Additional response precautions include:

• P302+P352: IF ON SKIN: Wash with plenty of soap and water

• P304+P340: IF INHALED: Remove to fresh air and keep at rest in a position comfortable for breathing

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

• P312: Call a poison center or doctor if you feel unwell

• P332+P313: If skin irritation occurs: Get medical advice/attention

• P337+P313: If eye irritation persists: Get medical advice/attention